molecular formula C10H5Cl2N3 B168875 5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile CAS No. 102996-32-7

5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile

Cat. No. B168875
CAS RN: 102996-32-7
M. Wt: 238.07 g/mol
InChI Key: QLPSTWYHZMFJOJ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a regioselective synthesis of 5-chloro-1-vinyl- and 3-alkenyl-5-chloro-1H-pyrazoles was carried out by reacting 2,2-dichlorovinyl ketones with 2-(hydroxyethyl)hydrazine . The reaction of 1,3-dimethyl-5-pyrazolone with 2-fluorobenzoyl chloride has also been used to synthesize key intermediates in the preparation of zolazepam .


Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the reaction of 5-chloro-1,3-dimethylpyrazole (prepared from chlorination of 1,3-dimethyl-5-pyrazolone) by 2-fluorobenzoyl chloride has been used in the synthesis of zolazepam .

properties

IUPAC Name

5-chloro-1-(4-chlorophenyl)pyrazole-4-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H5Cl2N3/c11-8-1-3-9(4-2-8)15-10(12)7(5-13)6-14-15/h1-4,6H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QLPSTWYHZMFJOJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1N2C(=C(C=N2)C#N)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H5Cl2N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80543223
Record name 5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80543223
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

238.07 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile

CAS RN

102996-32-7
Record name 5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80543223
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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